Cas no 347841-44-5 (2-Aminofluorene-d11)

2-Aminofluorene-d11 is a deuterated analog of 2-aminofluorene, where eleven hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. Its stable isotopic composition makes it particularly valuable as an internal standard for quantitative analysis, ensuring high accuracy and reproducibility in trace-level detection. The deuterium substitution also minimizes metabolic degradation in biological studies, allowing for more reliable tracking in pharmacokinetic and metabolic research. 2-Aminofluorene-d11 is widely used in environmental, toxicological, and pharmaceutical research due to its consistent performance and compatibility with advanced analytical techniques.
2-Aminofluorene-d11 structure
2-Aminofluorene-d11 structure
Product Name:2-Aminofluorene-d11
CAS No:347841-44-5
MF:C13H11N
MW:192.300921678543
CID:304569
PubChem ID:59629892
Update Time:2025-06-07

2-Aminofluorene-d11 Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-1,3,4,5,6,7,8,9,9-d9-2-amine-d2(9CI)
    • 2-Aminofluorene-D11
    • SCHEMBL11966175
    • CS-0564251
    • F90468
    • N,N,1,3,4,5,6,7,8,9,9-undecadeuteriofluoren-2-amine
    • 347841-44-5
    • HY-W016433S1
    • 2-Aminofluorene-d11
    • Inchi: 1S/C13H11N/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7,14H2/i1D,2D,3D,4D,5D,6D,7D2,8D/hD2
    • InChI Key: CFRFHWQYWJMEJN-DCWZJRGXSA-N
    • SMILES: C12C([2H])=C(C(N([2H])[2H])=C([2H])C=1C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C2=1)[2H]

Computed Properties

  • Exact Mass: 192.158193561g/mol
  • Monoisotopic Mass: 192.158193561g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

2-Aminofluorene-d11 Pricemore >>

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